N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide

• IUPAC Name: 1-methyl-3-[[2-[(2-methylphenyl)methylsulfanyl]acetyl]amino]thiourea
• InChI: InChI=1S/C12H17N3OS2/c1-9-5-3-4-6-10(9)7-18-8-11(16)14-15-12(17)13-2/h3-6H,7-8H2,1-2H3,(H,14,16)(H2,13,15,17)
• InChI Key: LNIFVFFWKNAZLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC(=O)NNC(=S)NC
• Molecular Formula: C12H17N3OS2
• Molecular Weight: 283.4 g/mol

Description

N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide, also known as MMBTHC, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the target organism. In cancer cells, N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has been shown to induce apoptosis, or programmed cell death, by activating caspase enzymes. In tuberculosis, N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has been shown to inhibit the growth of the bacteria by disrupting the cell wall synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide vary depending on the target organism and the concentration of the compound used. In cancer cells, N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has been shown to induce DNA damage and inhibit cell proliferation. In tuberculosis, N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has been shown to inhibit the growth of the bacteria and reduce the bacterial load in infected animals. In plants, N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has been shown to inhibit the growth of certain plant species and induce oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide in lab experiments include its high solubility in organic solvents, its ability to inhibit the growth of certain organisms, and its potential applications in various fields. The limitations of using N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide in lab experiments include its toxicity to certain organisms, its potential side effects on human health, and the lack of information on its long-term effects.

Future Directions

There are several future directions for the research on N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide, including:
1. Investigating the potential use of N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide in combination with other drugs for the treatment of cancer and other diseases.
2. Studying the mechanism of action of N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide in more detail to better understand its effects on target organisms.
3. Developing new synthesis methods for N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide that are more efficient and cost-effective.
4. Investigating the potential use of N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide as a soil conditioner and its effects on plant growth.
5. Studying the long-term effects of N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide on human health and the environment.
Conclusion:
In conclusion, N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in medicine, agriculture, and environmental science make it a compound of interest for future research. However, more studies are needed to fully understand its mechanism of action and its long-term effects on human health and the environment.

Scientific Research Applications

N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has been studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has shown promising results in the treatment of cancer, tuberculosis, and other infectious diseases. In agriculture, N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has been investigated as a potential pesticide and herbicide due to its ability to inhibit the growth of certain plant species. In environmental science, N-methyl-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has been studied for its potential use in wastewater treatment and as a soil conditioner.